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3-Formyl-1-propyl-1H-indole-2-

carboxylic acid

Cat. No.: B13220383

Get Quote

Abstract & Strategic Overview
The Vilsmeier-Haack formylation of N-propylindole-2-carboxylic acid presents a specific

synthetic challenge distinct from simple indoles. While the electron-rich indole nucleus typically

undergoes facile electrophilic aromatic substitution (EAS) at the C-3 position, the presence of

the electron-withdrawing carboxylic acid group at C-2 significantly deactivates the ring.

Furthermore, the free carboxylic acid functionality competes for the Vilsmeier reagent (

/DMF), leading to the in situ formation of an acid chloride intermediate.

This guide outlines two protocols:

The Direct Method: A high-intensity protocol for formylating the free acid, accounting for in

situ acid activation.

The Ester-Mediated Method (Recommended): The industry-standard approach that protects

the carboxyl group to maximize yield and purity.
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Key Mechanistic Insight: In the direct method, the substrate effectively becomes N-

propylindole-2-carbonyl chloride during the reaction. The formylation must occur on this highly

deactivated species, requiring elevated temperatures and excess reagent.

Mechanistic Pathway & Logic
The reaction involves two parallel consumption pathways for the Vilsmeier reagent

(Chloroiminium ion). Understanding this competition is critical for stoichiometry.
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Figure 1: Mechanistic pathway showing the dual role of the Vilsmeier reagent: activating the

carboxylic acid and formylating the C-3 position.[1][2][3]

Protocol A: Direct Formylation (Free Acid)
Application: Use when esterification/hydrolysis steps must be avoided for atom economy. Risk

Profile: High. Requires careful temperature control to prevent decarboxylation or tar formation.

Reagents & Stoichiometry
Reagent Equiv.[4] Role

N-propylindole-2-carboxylic

acid
1.0 Substrate

Phosphorus Oxychloride (

)
3.5 - 4.0

Reagent (1 eq for CHO, 1 eq

for COCl, 1.5 eq excess)

DMF (Anhydrous) 10-15 vol Solvent & Reagent Source

Sodium Acetate (aq) Excess Buffer for hydrolysis
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Step-by-Step Procedure
Reagent Formation (The "Cold" Step):

Charge a flame-dried round-bottom flask with anhydrous DMF (10 volumes relative to

substrate mass).

Cool to

under nitrogen atmosphere.

Add

(4.0 equiv) dropwise via a pressure-equalizing addition funnel over 30 minutes. Caution:
Exothermic.

Stir at

for 30 minutes to generate the Vilsmeier salt (white precipitate may form).

Substrate Addition:

Dissolve N-propylindole-2-carboxylic acid (1.0 equiv) in minimal DMF (2-3 volumes).

Add this solution dropwise to the Vilsmeier reagent at

.

Observation: The solution will likely darken. The carboxylic acid is immediately converted

to the acid chloride.

Reaction Phase (The "Hot" Step):

Allow the mixture to warm to Room Temperature (RT).

Critical: Heat the reaction to

for 4–6 hours.
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Reasoning: The intermediate acid chloride deactivates the ring. Room temperature is

insufficient for C-3 formylation of this deactivated species.

Monitor via TLC (Note: Aliquots must be quenched in methanol to visualize the methyl

ester surrogate).

Workup & Hydrolysis:

Cool the reaction mixture to RT.

Pour the mixture slowly onto crushed ice (20 volumes) with vigorous stirring.

Chemical Event:[1][3][4][5][6][7][8][9] The C-3 iminium salt hydrolyzes to the aldehyde. The

C-2 acid chloride hydrolyzes back to the carboxylic acid.

Adjust pH to ~4–5 using saturated Sodium Acetate solution. Do not make highly basic (

) to avoid Cannizzaro reactions or decomposition.

Stir for 1 hour to ensure complete hydrolysis of the acid chloride.

Isolation:

The product, 3-formyl-N-propylindole-2-carboxylic acid, typically precipitates as a solid.

Filter and wash with water.[9]

If no precipitate: Extract with Ethyl Acetate (

), wash with brine, dry over

, and concentrate.

Protocol B: Ester-Mediated Synthesis
(Recommended)
Application: Drug development and scale-up. Benefit: Higher yields, cleaner profiles, and

easier purification.
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Workflow Summary
Esterification: Convert Acid

Ethyl Ester (Standard

).

Vilsmeier Formylation: Standard conditions (milder than Protocol A).

Hydrolysis: Saponification (

) to return the acid.

Optimized Formylation Conditions (for Ester)
Substrate: Ethyl N-propylindole-2-carboxylate.

Reagents:

(1.5 equiv), DMF (5 vol).

Temperature:

(Heating rarely required).

Yield: Typically 85–95%.

Troubleshooting & Optimization
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Issue Probable Cause Corrective Action

Low Yield (Direct Method)
Incomplete formylation due to

deactivation.

Increase temperature to

; extend time. Ensure

is fresh.

Decarboxylation

Reaction temperature too high

(

).

Keep temp below

. Use Protocol B (Ester).

Product is an Oil/Tar
Incomplete hydrolysis of

Vilsmeier intermediates.

Extend the aqueous quench

time (stir overnight). Ensure pH

is not too acidic (<2).

"Missing" Carboxyl Group
Formation of dimethylamide

side product.

The acid chloride reacted with

dimethylamine (from DMF

decomposition). Keep DMF

anhydrous and avoid

prolonged heating of DMF

before

addition.
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Catalytic Vilsmeier-Haack Protocols

Catalytic Vilsmeier-Haack Reactions for C1-Deuterated Formylation of Indoles.[10]

Organic Syntheses, 2022.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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